2-(3-oxopiperazin-2-yl)-N-[2-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-(3-oxopiperazin-2-yl)-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C13H14F3N3O2/c14-13(15,16)8-3-1-2-4-9(8)19-11(20)7-10-12(21)18-6-5-17-10/h1-4,10,17H,5-7H2,(H,18,21)(H,19,20)
• InChI Key: PUWNNWLQSPWQAP-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(=O)C(N1)CC(=O)NC2=CC=CC=C2C(F)(F)F
• Molecular Formula: C13H14F3N3O2
• Molecular Weight: 301.26 g/mol
• CAS No.: 1008011-93-5

Description

2-(3-Oxopiperazin-2-yl)-N-[2-(trifluoromethyl)phenyl]acetamide is a synthetic compound featuring a central acetamide backbone substituted with a 3-oxopiperazine ring and a 2-(trifluoromethyl)phenyl group. This structural combination makes the compound of interest in pharmaceutical research, particularly for targeting enzymes or receptors where electronic and steric interactions are critical .

Biological Activity

2-(3-oxopiperazin-2-yl)-N-[2-(trifluoromethyl)phenyl]acetamide is a synthetic organic compound that has attracted significant attention in medicinal chemistry due to its potential biological activities. This compound features a piperazine ring, a trifluoromethyl phenyl group, and an acetamide moiety, which contribute to its unique pharmacological properties. Research has focused on its applications in treating neurological disorders, particularly epilepsy, as well as its interactions with various biological targets.

• IUPAC Name: 2-(3-oxopiperazin-2-yl)-N-[2-(trifluoromethyl)phenyl]acetamide
• Molecular Formula: C13H14F3N3O2
• Molecular Weight: 303.27 g/mol

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets, such as enzymes and receptors in the central nervous system. It is believed to modulate neurotransmitter release and inhibit certain ion channels, which are crucial in the pathophysiology of seizures.

Anticonvulsant Activity

Research indicates that derivatives of this compound exhibit anticonvulsant properties. For instance, studies have shown that compounds containing the trifluoromethyl group, similar to 2-(3-oxopiperazin-2-yl)-N-[2-(trifluoromethyl)phenyl]acetamide, demonstrate significant efficacy in animal models of epilepsy:

Compound	Model Used	Dose (mg/kg)	Protection (%)
20	MES	100	50
22	MES	300	75
13	MES	100	25

Key Findings:

• The maximal electroshock (MES) test indicated that several derivatives showed substantial protection against induced seizures.
• The structure-activity relationship (SAR) studies highlighted the importance of the piperazine core for anticonvulsant activity.

Neurotoxicity Assessment

In addition to anticonvulsant efficacy, neurotoxicity was evaluated using the rotarod test. The results indicated that while some compounds exhibited protective effects against seizures, they did not significantly impair motor coordination at effective doses.

Case Studies

A series of pharmacological studies have been conducted to evaluate the anticonvulsant activity of various derivatives of this compound:

• Study by Kaminski et al. (2014) : This study focused on the synthesis and evaluation of new N-phenyl derivatives for their anticonvulsant properties. Compounds were tested using both MES and subcutaneous pentylenetetrazole (PTZ) models.
  • Results : Notable anticonvulsant activity was observed in several trifluoromethyl derivatives, confirming their potential therapeutic applications in epilepsy .
• Toxicology Studies : The acute neurological toxicity was assessed through behavioral tests in mice, revealing that most tested compounds did not exhibit significant neurotoxic effects at therapeutic doses .

Comparison with Similar Compounds

Piperazine-Based Analogs

2-(Piperazin-1-yl)-N-[2-(trifluoromethyl)phenyl]acetamide (ZK035)

• Structure : Replaces the 3-oxopiperazine with a piperazin-1-yl group.
• Molecular Formula : C₁₃H₁₆F₃N₃O (MW: 287.29) .
• Key Differences: The absence of the ketone oxygen in the piperazine ring reduces hydrogen-bonding capacity. Inference: ZK035 may exhibit weaker binding to targets requiring polar interactions but improved membrane permeability due to higher lipophilicity.

Positional Isomerism (ZK035 vs. ZK038)

• ZK038 substitutes the trifluoromethyl group at the 3-position of the phenyl ring instead of the 2-position.
• Impact : Meta-substitution may reduce steric hindrance near the acetamide linkage, improving conformational flexibility and target engagement .

Pyridazinone and Benzothiazole Derivatives

2-(6-Oxo-3-phenylpyridazin-1-yl)-N-[2-(trifluoromethyl)phenyl]acetamide

• Structure: Features a pyridazinone ring instead of 3-oxopiperazine.
• Properties: Pyridazinone’s electron-deficient aromatic system enhances electrophilic reactivity. Biological Relevance: May interact with nucleotide-binding domains (e.g., kinases) more effectively than piperazine derivatives .

N-(6-Trifluoromethylbenzothiazole-2-yl)-2-(3-(trifluoromethyl)phenyl)acetamide (Compound 13)

• Structure : Benzothiazole core with dual trifluoromethyl groups.
• Synthesis : Low yield (19%) under microwave conditions, suggesting synthetic challenges compared to the target compound .
• Activity: Benzothiazoles are known for anticancer and antimicrobial properties; this derivative’s high lipophilicity (LogP >5) may enhance tissue penetration but increase toxicity risks .

Indolin-3-ylidene and Phenoxy Acetamides

(E)-2-(2-Oxoindolin-3-ylidene)-N-(4-(trifluoromethyl)phenyl)acetamide

• Structure: Indolinone-based acetamide with a conjugated double bond.
• LogP : 5.849, indicating higher lipophilicity than the target compound.
• Applications : Such compounds are explored as kinase inhibitors, where planar structures facilitate ATP-binding pocket interactions .

2-(3-Hydroxy-5-methylphenoxy)-N-(4-(trifluoromethyl)phenyl)acetamide (B2)

• Structure: Phenoxy group replaces the heterocyclic ring.

Agrochemical Analogs

Flutolanil (N-(3-(1-Methylethoxy)phenyl)-2-(trifluoromethyl)benzamide)

• Structure : Benzamide with trifluoromethyl and isopropoxy substituents.
• Use : Fungicide targeting succinate dehydrogenase.
• Comparison : The benzamide scaffold differs from acetamide but shares trifluoromethyl-driven stability. Highlights the importance of the amide linkage in target selectivity .

Research Implications and Challenges

• Synthesis : The target compound’s 3-oxopiperazine ring may require optimized cyclization steps, contrasting with microwave-assisted routes for benzothiazoles .
• Bioactivity : The ketone oxygen in 3-oxopiperazine could enhance binding to proteases or GPCRs, whereas piperazine analogs might favor ion channel interactions.
• Solubility : The oxopiperazine’s reduced basicity compared to piperazine may lower aqueous solubility, necessitating formulation adjustments .